Cas no 2432-20-4 (Pteridine, 2-methyl-)

Pteridine, 2-methyl- structure
Pteridine, 2-methyl- structure
Product Name:Pteridine, 2-methyl-
CAS No:2432-20-4
MF:C7H6N4
MW:146.14934015274
CID:251218
PubChem ID:589692
Update Time:2025-04-19

Pteridine, 2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pteridine, 2-methyl-
    • 2-methylpteridine
    • 2-Methylamino-pteridin
    • 2-Methylpteridin
    • 2-methyl-pteridine
    • methylpteridine
    • Pteridine,2-methyl
    • BIGRRCHSUAXSEE-UHFFFAOYSA-N
    • AMY15888
    • DTXSID10343430
    • 2432-20-4
    • AKOS027403400
    • Pteridine, 2-methyl- (7CI,8CI,9CI)
    • 2-Methylpteridine #
    • SCHEMBL973036
    • Inchi: 1S/C7H6N4/c1-5-10-4-6-7(11-5)9-3-2-8-6/h2-4H,1H3
    • InChI Key: BIGRRCHSUAXSEE-UHFFFAOYSA-N
    • SMILES: N1C(C)=NC=C2C=1N=CC=N2

Computed Properties

  • Exact Mass: 146.05900
  • Monoisotopic Mass: 146.059246208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • Density: 1.2955 (rough estimate)
  • Melting Point: 140°C
  • Boiling Point: 255.75°C (rough estimate)
  • Refractive Index: 1.6530 (estimate)
  • PSA: 51.56000
  • LogP: 0.72820

Pteridine, 2-methyl- Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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